Cas no 1805249-47-1 (Ethyl 3-bromo-2-cyano-5-(hydroxymethyl)benzoate)

• Product Name: Ethyl 3-bromo-2-cyano-5-(hydroxymethyl)benzoate
• CAS No: 1805249-47-1
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 4948228
• Update Time: 2025-06-09

Ethyl 3-bromo-2-cyano-5-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-cyano-5-(hydroxymethyl)benzoate

• Inchi： 1S/C11H10BrNO3/c1-2-16-11(15)8-3-7(6-14)4-10(12)9(8)5-13/h3-4,14H,2,6H2,1H3
• InChI Key： IRQTZNQUSXZLGK-UHFFFAOYSA-N
• SMILES： BrC1=CC(CO)=CC(C(=O)OCC)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.7
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 3-bromo-2-cyano-5-(hydroxymethyl)benzoate

Ethyl 3-bromo-2-cyano-5-(hydroxymethyl)benzoate (CAS No. 1805249-47-1): A Comprehensive Overview

Ethyl 3-bromo-2-cyano-5-(hydroxymethyl)benzoate (CAS No. 1805249-47-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, plays a pivotal role in the synthesis of various bioactive molecules and has been explored in multiple areas of medicinal chemistry. Its molecular structure, incorporating both bromine and cyano functional groups, alongside a hydroxymethyl substituent, makes it a versatile intermediate for further chemical modifications.

The Ethyl 3-bromo-2-cyano-5-(hydroxymethyl)benzoate molecule is derived from benzoic acid and undergoes a series of functional group transformations to achieve its current configuration. The presence of the bromine atom at the 3-position enhances its reactivity, making it a valuable precursor in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures, which are often required in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its utility in the synthesis of heterocyclic derivatives. Heterocycles are widely recognized for their biological activity and are prevalent in many pharmacologically active compounds. The cyano group in Ethyl 3-bromo-2-cyano-5-(hydroxymethyl)benzoate can be further functionalized to introduce nitrogen-containing heterocycles, such as pyridines and pyrimidines. These heterocycles are known to exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

Recent research has highlighted the importance of Ethyl 3-bromo-2-cyano-5-(hydroxymethyl)benzoate in the development of small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its potential role in inhibiting enzymes involved in cancer progression. The hydroxymethyl group provides a site for further derivatization, allowing chemists to tailor the compound's properties for specific applications. This flexibility has made it a preferred choice for medicinal chemists working on drug discovery programs.

The compound's structural features also make it suitable for material science applications. The bromine atom can be used as a handle for polymerization reactions, leading to the development of novel polymeric materials with tailored properties. These materials have potential applications in drug delivery systems, where controlled release mechanisms are crucial for therapeutic efficacy.

In addition to its synthetic utility, Ethyl 3-bromo-2-cyano-5-(hydroxymethyl)benzoate has been studied for its environmental impact. Understanding how this compound behaves in various environments is essential for assessing its potential effects on ecosystems. Researchers have been investigating its degradation pathways and interactions with biological systems to ensure that its use does not pose unintended consequences.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a building block for drug candidates. The ability to modify its structure allows for the rapid screening of various derivatives to identify those with optimal pharmacological profiles. This approach has accelerated the drug discovery process, enabling researchers to identify promising leads more efficiently.

Advances in computational chemistry have further enhanced the utility of Ethyl 3-bromo-2-cyano-5-(hydroxymethyl)benzoate. Molecular modeling techniques allow researchers to predict how different modifications will affect the compound's biological activity. This predictive capability has reduced the time and cost associated with traditional trial-and-error methods, making drug development more streamlined and cost-effective.

The hydroxymethyl group in Ethyl 3-bromo-2-cyano-5-(hydroxymethyl)benzoate also plays a crucial role in its reactivity towards nucleophilic additions and eliminations. This property has been exploited in various synthetic routes, allowing for the efficient construction of complex molecules. The ability to introduce this group at specific positions within a molecule provides chemists with greater control over its overall structure and function.

Ongoing research continues to explore new applications for Ethyl 3-bromo-2-cyano-5-(hydroxymethyl)benzoate, particularly in areas such as agrochemicals and specialty chemicals. Its versatility as an intermediate makes it a valuable asset in multiple industries, driving innovation across various sectors.

In conclusion, Ethyl 3-bromo-2-cyano-5-(hydroxymethyl)benzoate (CAS No. 1805249-47-1) is a multifaceted compound with significant implications in pharmaceutical research and chemical synthesis. Its unique structural features and reactivity make it an indispensable tool for scientists working on drug discovery and material science applications. As research progresses, we can expect to see even more innovative uses emerge from this versatile intermediate.